Cas no 1267890-34-5 ({1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267890-34-5
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 5972132
• PubChem ID: 82204085
• Update Time: 2025-05-21

{1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• EN300-1610412
• {1-[(2-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• 1267890-34-5

• Inchi： 1S/C14H20N4/c1-3-6-14-13(9-15)16-17-18(14)10-12-8-5-4-7-11(12)2/h4-5,7-8H,3,6,9-10,15H2,1-2H3
• InChI Key： SIJCRPWDTARQCF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 244.16879665g/mol
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

Compound CAS No. 1267890-34-5: {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

The compound with CAS No. 1267890-34-5, known as {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely recognized for their versatility in chemical synthesis and applications across various industries. The triazole ring in this molecule plays a crucial role in determining its reactivity and stability, making it a valuable component in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its triazole core has been shown to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor interactions. Researchers have explored its ability to act as a scaffold for designing novel therapeutic agents, especially in the treatment of chronic diseases such as cancer and neurodegenerative disorders. The methyl group attached to the triazole ring further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The presence of the propyl group at the 5-position of the triazole ring introduces steric hindrance, which can be strategically utilized to control the molecule's conformation and reactivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize its production efficiency, ensuring scalability for industrial applications.

The chemical structure of this compound is characterized by its aromaticity and heterocyclic framework, which contribute to its stability under various environmental conditions. Its solubility properties have been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents. This characteristic makes it suitable for use in diverse chemical processes, including polymerization reactions and catalytic transformations.

From an environmental perspective, the compound has been assessed for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity towards aquatic organisms, aligning with current global standards for eco-friendly chemical design. Its potential for bioaccumulation is minimal, further supporting its safe use in industrial and pharmaceutical settings.

Looking ahead, ongoing research is focused on expanding the applications of this compound into emerging fields such as nanotechnology and green chemistry. Its ability to form stable complexes with metal ions has opened new avenues for developing advanced catalysts and sensors. Additionally, its role as a building block in supramolecular chemistry is being explored, with promising results in self-assembling systems and molecular recognition technologies.

In conclusion, {1-(2-methylphenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267890-34-5) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique chemical properties and versatile structure continue to drive innovative research efforts, positioning it as a key player in the advancement of modern chemistry and materials science.